Cas no 2229587-34-0 (1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2229587-34-0
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6341595
• PubChem ID: 165780999
• Update Time: 2025-05-23

1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol
• 2229587-34-0
• EN300-2002546

• Inchi： 1S/C9H10F3NO2/c1-15-7-2-6(4-13-5-7)3-8(14)9(10,11)12/h2,4-5,8,14H,3H2,1H3
• InChI Key： NHLFGIWDFGUEBQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC=C(C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol

1,1,1-Trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol: A Comprehensive Overview

The compound 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol, identified by the CAS number 2229587-34-0, is a highly specialized organic molecule with unique chemical properties and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing structure and promising performance in research studies. In this article, we will delve into its chemical characteristics, synthesis methods, applications, and the latest advancements in its utilization.

The molecular structure of 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol consists of a trifluoromethyl group attached to a propanol backbone, which is further substituted with a 5-methoxypyridinyl group. This combination of functional groups imparts the compound with distinctive reactivity and selectivity. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic environment of the molecule and enhance its stability under certain conditions. Meanwhile, the 5-methoxypyridinyl group introduces aromaticity and potential hydrogen bonding capabilities, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol in pharmaceutical research. Its unique structure allows it to serve as a lead compound for drug development, particularly in targeting specific biological pathways. For instance, researchers have explored its role as a modulator of ion channels and enzymes, which are critical in treating conditions such as cardiovascular diseases and neurological disorders. The compound's ability to interact with these biological targets has been validated through in vitro assays and computational modeling techniques.

In addition to its pharmaceutical applications, 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol has shown promise in materials science. Its fluorinated backbone makes it an attractive candidate for developing advanced polymers and coatings with enhanced thermal stability and chemical resistance. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric materials to improve their mechanical properties and durability under harsh environmental conditions.

The synthesis of 1,1,1-trifluoro-3-(5-methoxypyridin-3-yl)propan-2-ol involves a multi-step process that combines fluorination techniques with aromatic substitution reactions. Researchers have optimized these methods to achieve high yields and purity levels. For example, the use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the pyridinyl group while maintaining the integrity of the trifluoromethyl moiety.

Safety considerations are paramount when handling any chemical compound. While there is limited data on the toxicity of CAS 2229587-34-0, preliminary studies suggest that it exhibits low acute toxicity under standard laboratory conditions. However, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion,
The compound
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